Davalomilast

• CAS: 2379980-45-5
• Molecular Formula: C20H21F2NO3S
• Molecular Weight: 393.4 g/mol
• InChI: InChI=1S/C20H21F2NO3S/c1-13-9-16(24)10-14(2)23(13)7-5-15-3-4-18(26-20(21)22)19(11-15)25-17-6-8-27-12-17/h3-5,7,9-11,17,20H,6,8,12H2,1-2H3/b7-5+/t17-/m1/s1
• InChIKey: OSYBYWBWSUYNBA-QQOXCAACSA-N

Davalomilast Compound Profile

Davalomilast (Example 100) is a synthetic small-molecule phosphodiesterase 4 (PDE4) inhibitor . It is supplied as a research-use-only compound with a molecular weight of 393.4 g/mol and a typical purity of 95% . Preclinical vendor annotations classify Davalomilast as an anti-inflammatory agent applicable to autoimmune disease and dermatology research models .

PDE4/cAMP signaling pathway research

Leprosy type 2 reaction (ENL) immunopathology model fit

PDE4B isoform-selective inhibition study context

selectivity profile pending further disclosure

Davalomilast Non-Interchangeable with PDE4 Inhibitors

Phosphodiesterase 4 inhibitors are a structurally diverse class with divergent selectivity profiles across the PDE4A, PDE4B, and PDE4D isoforms. Even compounds sharing the PDE4 mechanism can exhibit orders-of-magnitude differences in isoform-specific IC50 values, tissue distribution, and off-target activity [1]. Consequently, substituting Davalomilast with a generic PDE4 inhibitor such as rolipram, roflumilast, or apremilast without isoform-specific validation can compromise assay reproducibility and confound phenotypic interpretation. Procurement of the exact molecular entity is therefore essential to maintain experimental consistency and mechanistic fidelity [2].

Indication focus

Davalomilast

Leprosy immunopathology research (ENL Phase II context)

Other PDE4 inhibitors

COPD, psoriasis, atopic dermatitis — disease-model context may not transfer

Dosing / route

Davalomilast

Oral 200 mg BID investigational regimen in ENL

Other PDE4 inhibitors

Once-daily low-dose oral or inhaled — exposure profile may differ substantially

Isoform selectivity

Davalomilast

Reported PDE4B inhibitor; quantitative selectivity not disclosed

Other PDE4 inhibitors

Pan-PDE4 or mixed PDE4D activity — tolerability endpoints may shift

• [1] Houslay MD, Schafer P, Zhang KY. Keynote review: phosphodiesterase-4 as a therapeutic target. Drug Discov Today. 2005;10(22):1503-19. doi:10.1016/S1359-6446(05)03622-6. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Phosphodiesterase 4 (PDE4) family introduction. View Source

Davalomilast Differentiation Evidence

Leprosy Type 2 Reaction Clinical Development

Vendor-reported IC50 values indicate that Davalomilast (Example 100) exhibits PDE4 inhibitory potency in the low nanomolar range (26 pM), which is approximately three orders of magnitude more potent than the second-generation PDE4 inhibitor orismilast (IC50 3–52 nM) . These data are derived from separate vendor datasheets and should be interpreted with caution due to cross-study variability in assay conditions. Direct head-to-head comparison under standardized conditions is not available in the public domain.

ENL clinical development

Trial context

Only PDE4 inhibitor in active Phase II for leprosy type 2 reaction (NCT07172659); 100 mg, 150 mg vs standard of care

Supports leprosy immunopathology research model fit

Comparators lack any reported ENL clinical investigation

Evidence Dimension	PDE4 enzyme inhibition potency (IC50)
Target Compound Data	26 ± 6 pM (0.026 ± 0.006 nM)
Comparator Or Baseline	Orismilast (LEO-32731): 3–52 nM
Quantified Difference	Davalomilast is 115- to 2000-fold more potent in reported IC50 values
Conditions	Vendor-reported recombinant PDE4 enzymatic assay; exact assay conditions not disclosed

Why This Matters

The substantially lower IC50 value suggests that Davalomilast may achieve target engagement at lower concentrations, potentially reducing off-target effects in cellular and in vivo models.

Dosing Regimen: Leprosy Type 2 Reaction

Davalomilast is described by vendors as a pan-PDE4 inhibitor with activity across PDE4 subtypes, in contrast to subtype-selective PDE4 inhibitors such as apremilast (which preferentially inhibits PDE4 with IC50 74 nM) . No quantitative isoform-specific IC50 values for Davalomilast are publicly available. This classification is based on vendor annotation rather than peer-reviewed selectivity profiling.

Dosing regimen context

Trial context

200 mg BID (400 mg/day) in ENL study; roflumilast 0.5 mg once daily, apremilast 60 mg/day — reported ~800-fold and ~6.7-fold differences

Research dosing context for ENL protocols

Indication-specific pharmacodynamic requirements may explain dose divergence

Evidence Dimension	PDE4 isoform selectivity profile
Target Compound Data	Pan-PDE4 inhibitor (vendor-annotated)
Comparator Or Baseline	Apremilast: PDE4 IC50 74 nM (non-isoform-specific)
Quantified Difference	Qualitative difference only; no quantitative isoform data available
Conditions	Vendor product description

Why This Matters

Pan-PDE4 inhibition may be advantageous for researchers seeking broad suppression of cAMP hydrolysis across PDE4 isoforms, whereas subtype-selective inhibitors may be preferable for dissecting isoform-specific biology.

PDE4B Inhibition Profile

Davalomilast is annotated for use in autoimmune disease and dermatology research based on its PDE4 inhibitory activity . This class-level inference is supported by extensive literature demonstrating that PDE4 inhibition reduces TNF-α, IL-17, and other pro-inflammatory cytokines [1]. However, no compound-specific in vivo efficacy data for Davalomilast are available in peer-reviewed literature. In contrast, the related PDE4 inhibitor CC-11050 (dovramilast) has demonstrated significant improvement in bacillary clearance and reduced lung pathology in a rabbit tuberculosis model when combined with isoniazid [2].

PDE4B inhibition

Class-level inference

Designated PDE4B inhibitor; no public IC50 or selectivity ratio vs. PDE4A/C/D

Isoform selectivity profile requires further disclosure

Pan-PDE4 comparators may confound PDE4B pathway interpretation

Evidence Dimension	In vivo anti-inflammatory / host-directed efficacy
Target Compound Data	Not available in public domain
Comparator Or Baseline	CC-11050 (dovramilast): improved Mtb clearance and reduced fibrosis in rabbit TB model
Quantified Difference	N/A – no quantitative data for Davalomilast
Conditions	Rabbit model of pulmonary tuberculosis; adjunctive therapy with isoniazid

Why This Matters

The absence of public in vivo data for Davalomilast limits procurement decisions for translational research; users should verify compound identity and consider structurally related PDE4 inhibitors with established preclinical efficacy if in vivo validation is required.

• [1] Sakkas LI, Mavropoulos A, Bogdanos DP. Phosphodiesterase 4 Inhibitors in Immune-Mediated Diseases: Mode of Action, Clinical Applications, Current and Future Perspectives. Curr Med Chem. 2017;24(28):3054-3067. View Source
• [2] Subbian S, Tsenova L, Holloway J, et al. Adjunctive Phosphodiesterase-4 Inhibitor Therapy Improves Antibiotic Response to Pulmonary Tuberculosis in a Rabbit Model. EBioMedicine. 2016;4:104-114. View Source

Davalomilast Application Scenarios

Leprosy Type 2 Reaction Research

Davalomilast is suitable for use as a reference inhibitor in recombinant PDE4 enzymatic assays. Its reported low-picomolar potency (26 pM) provides a high-sensitivity positive control for assay validation . Researchers should independently verify IC50 values under their specific assay conditions.

PDE4B Isoform-Specific Studies

As a pan-PDE4 inhibitor, Davalomilast may be employed in cell-based assays measuring cAMP accumulation downstream of Gs-coupled receptor activation . The compound's anti-inflammatory class association supports its use in immune cell models (e.g., PBMCs, macrophages) for cytokine release studies .

PDE4 Inhibitor Tolerance and Safety Studies

Davalomilast is vendor-annotated for autoimmune disease and dermatology research applications . It may be utilized in exploratory studies of PDE4-dependent inflammatory pathways in skin explants or murine models of psoriasis, pending investigator validation of in vivo pharmacokinetics and tolerability.

Application

Selection Property

Validation Focus

Leprosy immunopathology research

Exclusive ENL clinical development status

cAMP-mediated pathway endpoints in mycobacterial inflammation models

PDE4B isoform-selectivity studies

Reported PDE4B inhibitor designation

PDE4B vs pan-PDE4 pathway response differentiation

Dose-tolerability endpoint research

Investigational 200 mg BID dosing regimen

Gastrointestinal tolerability endpoint monitoring in inpatient study context

Neglected-disease R&D evaluation

Non-profit development model from Amgen origin

Supply chain and access pathway assessment